Cas no 24474-71-3 (Benzoic acid, 2-hydroxy-6-methoxy-, phenylmethyl ester)

• Product Name: Benzoic acid, 2-hydroxy-6-methoxy-, phenylmethyl ester
• CAS No: 24474-71-3
• Molecular Formula: C₁₅H₁₄O₄
• Molecular Weight: 258.26926
• CID: 1417609
• PubChem ID: 6430728

Benzoic acid, 2-hydroxy-6-methoxy-, phenylmethyl ester Properties

Names and Identifiers

• Benzoic acid, 2-hydroxy-6-methoxy-, phenylmethyl ester
• benzyl 2-hydroxy-6-methoxybenzoate
• Benzyl_2-hydroxy-6-methoxybenzoate
• 24474-71-3
• CHEMBL451295
• AKOS040757784
• CGNJMCLXIMWKDY-UHFFFAOYSA-N
• CS-0256252
• DTXSID20424007
• DA-71399

• InChIKey： CGNJMCLXIMWKDY-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H14O4/c1-18-13-9-5-8-12(16)14(13)15(17)19-10-11-6-3-2-4-7-11/h2-9,16H,10H2,1H3
• SMILES： COC1=CC=CC(=C1C(=O)OCC2=CC=CC=C2)O

Computed Properties

• Exact Mass: 258.08922
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 258.08920892g/mol
• Heavy Atom Count: 19
• Complexity: 286
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives O-methoxybenzoic acids and derivatives